![molecular formula C14H8Cl2N2O B1195231 1-(2,4-dichlorobenzoyl)-1H-benzimidazole](/img/structure/B1195231.png)
1-(2,4-dichlorobenzoyl)-1H-benzimidazole
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Overview
Description
1-(2,4-dichlorobenzoyl)-1H-benzimidazole is a member of the class of benzamides obtained by the formal condensation of 1H-benzimidazole and 2,4-dichlorobenzoic acid. It is a member of benzimidazoles, a member of benzamides and a dichlorobenzene. It derives from a 2,4-dichlorobenzoic acid and a 1H-benzimidazole.
Scientific Research Applications
DNA Topoisomerase I Inhibition
Benzimidazole derivatives, including 1-(2,4-dichlorobenzoyl)-1H-benzimidazole, have been identified as potent inhibitors of type I DNA topoisomerases. These enzymes are crucial for DNA replication and transcription. Inhibiting their function can be significant in controlling the proliferation of cancer cells. A study by Alpan, Gunes, and Topçu (2007) specifically highlights the role of 1H-benzimidazole derivatives in inhibiting mammalian type I DNA topoisomerase activity, suggesting potential applications in cancer research and therapy (Alpan, Gunes, & Topçu, 2007).
Antimicrobial Activity
Göker, Alp, and Yıldız (2005) reported the synthesis of novel benzimidazole derivatives, including this compound, and evaluated their antibacterial and antifungal activities. These compounds demonstrated potent antimicrobial properties, suggesting their potential use in developing new antimicrobial agents (Göker, Alp, & Yıldız, 2005).
Anti-tubercular and Antimicrobial Properties
Maste, Jeyarani, Kalekar, and Bhat (2011) explored the synthesis of benzimidazole derivatives for their biological activities, including anti-tubercular and antimicrobial effects. The findings indicate the potential of these compounds, such as this compound, in treating infections caused by bacteria, including tuberculosis (Maste, Jeyarani, Kalekar, & Bhat, 2011).
Antifungal Activity
Khabnadideh, Rezaei, Pakshir, Zomorodian, and Ghafari (2012) synthesized benzimidazole derivatives and evaluated their antifungal activities. Their results suggest that these compounds, including this compound, could be effective in combating fungal infections (Khabnadideh, Rezaei, Pakshir, Zomorodian, & Ghafari, 2012).
Corrosion Inhibition
Khaled (2003) studied the inhibitive action of benzimidazole derivatives on the corrosion of iron in acidic environments. These compounds, including this compound, showed promise as corrosion inhibitors, which could be beneficial in industrial applications (Khaled, 2003).
Properties
Molecular Formula |
C14H8Cl2N2O |
---|---|
Molecular Weight |
291.1 g/mol |
IUPAC Name |
benzimidazol-1-yl-(2,4-dichlorophenyl)methanone |
InChI |
InChI=1S/C14H8Cl2N2O/c15-9-5-6-10(11(16)7-9)14(19)18-8-17-12-3-1-2-4-13(12)18/h1-8H |
InChI Key |
ZNHGFTFTCGPOKM-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)N=CN2C(=O)C3=C(C=C(C=C3)Cl)Cl |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2C(=O)C3=C(C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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